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Compound of Interest

Compound Name: Ahr 13268D
CAS No.: 130838-11-8
Cat. No.: B1665082
Get Quote
. J

Executive Summary & Scientific Context

AHR-13268D is a potent, orally active antihistaminic and antiallergic agent. It functions
primarily as an inhibitor of histamine release from mast cells and an antagonist of the H1
receptor.

I, CRITICAL DISAMBIGUATION: "AHR" Nomenclature

Before proceeding, researchers must verify the identity of their compound to ensure
experimental validity.

» AHR-13268D (Compound in this guide): An antihistamine/antiallergic agent.[1] The "AHR"
prefix likely refers to the originator code (e.g., A.H. Robins).

» AhR (Aryl Hydrocarbon Receptor): A ligand-activated transcription factor involved in
xenobiotic metabolism (e.g., targets like TCDD, FICZ, CH-223191).

» Action Required: Confirm your experimental intent. If you are studying dioxin signaling or
xenobiotic metabolism, AHR-13268D is likely not the correct modulator, unless used as a
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negative control or specific antihistamine comparator.

Physicochemical Profile

Understanding the physical properties is essential for accurate molarity calculations and
solubility assessments.

Property Detail

Compound Name AHR-13268D

Benzoic acid, 4-[3-[4-[bis(4-fluorophenyl)-
Chemical Name hydroxymethyl]-1-piperidinyl]propoxy]-,
monosodium salt

CAS Number 130838-11-8

Molecular Formula C2sH28F2NOsNa

~503.51 g/mol (Note: Check specific batch CoA

Molecular Weight _ , _
for exact MW including hydration/salt form)
B Soluble in DMSO (typically >10 mM); Soluble in
Solubility )
Water (variable, pH dependent)
Appearance White to off-white solid

Materials & Equipment
Reagents

o AHR-13268D (Solid): Store at room temperature (desiccated) or 4°C as per vendor CoA.
o Dimethyl Sulfoxide (DMSO): Anhydrous, =99.9% purity, sterile-filtered (Cell Culture Grade).

o Why High Purity? Water accumulation in DMSO decreases solubility and can hydrolyze
sensitive compounds.

Equipment

» Analytical Balance (Precision: 0.01 mg).
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Vortex Mixer.

Centrifuge (for spinning down powder).

Amber Glass Vials or Polypropylene Cryovials (DMSO-resistant).

Pipettes and sterile, aerosol-barrier tips.

Protocol: Preparation of 10 mM Stock Solution

This protocol describes the preparation of a 10 mM stock solution. Adjust volumes based on
the specific mass available.

Step 1: Mass Verification & Calculation

Do not rely solely on the mass stated on the commercial vial label. Residual solvent or packing
variance can alter the actual mass.

o Centrifuge the product vial at 500 x g for 1 minute to ensure all powder is at the bottom.

e Weigh the solid if transferring to a new vial, or calculate the volume of DMSO needed based
on the vendor's stated mass if dissolving directly in the product vial (less precise).

Formula:

Example Calculation:
e Mass: 5.0 mg

e MW: 503.51 g/mol

o Target Concentration: 10 mM (0.01 M)

Step 2: Dissolution Workflow
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Start: Centrifuge Vial
(500xg, 1 min)

Calculate DMSO Volume
(Target: 10 mM)

Add Anhydrous DMSO
(Pipette directly to center)

:

Vortex vigorously
(30-60 seconds)

Visual Inspection
(Clear solution?)

Aliquot into Cryovials Sonicate

(Avoid freeze-thaw) (Water bath, 30-40°C, 5 min)

Store at -20°C or -80°C
(Protect from light)

Click to download full resolution via product page

Figure 1: Step-by-step workflow for the solubilization of AHR-13268D.

Step 3: Troubleshooting Solubility

If the compound does not dissolve completely after vortexing:
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e Sonication: Place the sealed vial in an ultrasonic water bath for 5-10 minutes.
e Warming: Gently warm the solution to 37°C (water bath). Do not exceed 50°C.

« Clarification: If particulates persist, centrifuge at 10,000 x g for 5 minutes. Use the
supernatant, but note that the actual concentration may be lower than calculated.

Storage & Stability
e Short-term (Days): 4°C in the dark.
e Long-term (Months): -20°C or -80°C.[2]

o Freeze-Thaw Stability: AHR-13268D is a salt and generally stable, but repeated freeze-thaw
cycles can induce precipitation or hydrolysis.

o Recommendation: Aliquot into single-use volumes (e.g., 20 pL or 50 pL) to prevent cycling
the bulk stock.

Usage in Biological Assays|[5]
When using the stock solution in cell culture or enzymatic assays, the final DMSO

concentration must be controlled to prevent solvent toxicity.

Dilution Strategy (Serial Dilution)

Direct dilution from 10 mM to nanomolar range (e.g., IC50 ~0.51 nM) requires intermediate
steps to maintain pipetting accuracy.

Example: Targeting 10 nM Final Assay Concentration
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Final
Step Source Volume Diluent Volume DMSO %
Conc.
10 mM
Stock - - - 10 mM 100%
Stock
10 mM Media/Buff
Inter. 1 2 uL 1998 pL 10 pM 0.1%
Stock er
10 uM Media/Buff
Inter. 2 10 uL 990 pL 100 nM 0.001%
Inter. 1 er
Cell
100 nM
Assay 10 pL Culture (90 90 pL 10 nM <0.0001%
Inter. 2 0
sl

Note: If the compound precipitates in aqueous media (Inter. 1), prepare the intermediate
dilution in pure DMSO first (e.g., 10 mM -> 100 uM in DMSO), then dilute into media.

1:100 1:100 1:100

Stock Solution DMSO Intermediate 1 Media Working Sol. Assa
10 mM (100% DMSO) 100 pM (in DMSO) 1 pM (in Media)

Cell Culture Well
Final: 10 nM
DMSO < 0.1%

Click to download full resolution via product page
Figure 2: Recommended serial dilution scheme to minimize DMSO shock to cells.
Quality Control (Self-Validation)
To ensure the stock solution is viable:

¢ Visual Check: Hold the vial against a light source. The solution must be perfectly clear. Any
turbidity indicates precipitation.

o Precipitation Test: Add 5 pL of stock to 1 mL of your specific assay buffer (e.g., PBS or
DMEM). Vortex and inspect. If a cloudy precipitate forms immediately, the compound is
insoluble at that concentration in aqueous buffer; lower the working concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Preparation and Handling of AHR-
13268D Stock Solutions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665082/docs#technical-guide-preparation-and-
handling-of-ahr-13268d-stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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